POLY(9 9-DI-N-OCTYLFLUORENYL-2 7-DIYL)
Description
Poly(9,9-di-n-octylfluorenyl-2,7-diyl) (PFO) is a blue light-emitting fluorescent polymer with high electroluminescence quantum yield and chemical stability . It can form an emissive layer on the surface of optoelectronic devices .
Synthesis Analysis
PFO has been utilized to synthesize thin films for polymer light-emitting applications (PLED). Three thin films named P1, P2, and P3 refer to three different ways of film fabrication. P1 consists of only PFO, P2 consists of brilliant blue FCF blend PFO, while P3 consists of PFO on a polyaniline conductive layer .Molecular Structure Analysis
The linear formula of PFO is C8H9(C29H40)nC8H9 . It is a highly-fluorescent conjugated hole transport polymer material (HTM) that generates a blue light .Chemical Reactions Analysis
The photoluminescence intensity of PFO thin films was found to be dependent on the structural properties, chemical composition, and optical features of these films . Film absorption was shown to increase with surface roughness, resulting in increased photoluminescence intensity and replacement of chemical bonds .Physical And Chemical Properties Analysis
PFO is a solid with a molecular weight (Mw) of ≥20000 . It is soluble in chloroform . Its maximum absorption wavelength (λmax) is 365 nm, and it exhibits fluorescence at λex 374 nm; λem 417 nm in chloroform .Mechanism of Action
PFO exhibits excellent luminescent properties, making it particularly valuable as a light-emitting polymer. It is commonly used as an active material in the development of blue and green organic light-emitting diodes (OLEDs) and displays . It has the ability to confine excitons within its polymer chain, allowing for efficient energy transfer and emission of light .
properties
CAS RN |
19456-48-5 |
|---|---|
Product Name |
POLY(9 9-DI-N-OCTYLFLUORENYL-2 7-DIYL) |
Molecular Formula |
C14H15NO5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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